Cas no 100859-81-2 (N-(tert-Butyl)-3-chloropropanamide)

• Product Name: N-(tert-Butyl)-3-chloropropanamide
• CAS No: 100859-81-2
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD01353566
• CID: 880422
• Update Time: 2026-04-29

N-(tert-Butyl)-3-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-3-chloropropanamide
• N-tert-butyl-3-chloropropanamide
• 3-chloro-propionic acid tert-butylamide
• 3-Chlor-propionsaeure-tert-butylamid
• ClCH2CONH Bu
• N-t-butyl-3-chloropropanamide
• N-t-butyl-3-chloropropionamide
• N-tert-Butyl-3-chlor-propionamid

• MDL： MFCD01353566
• Inchi： InChI=1S/C7H14ClNO/c1-7(2,3)9-6(10)4-5-8/h4-5H2,1-3H3,(H,9,10)
• InChI Key： KZXIRPZPFZEMJA-UHFFFAOYSA-N
• SMILES： CC(C)(NC(CCCl)=O)C

Computed Properties

• Exact Mass: 163.07600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 29.10000
• LogP: 1.92090

N-(tert-Butyl)-3-chloropropanamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(tert-Butyl)-3-chloropropanamide

N-(tert-Butyl)-3-chloropropanamide: A Comprehensive Overview of CAS No. 100859-81-2

N-(tert-Butyl)-3-chloropropanamide, identified by its unique CAS No. 100859-81-2, is a synthetic organic compound with a well-defined molecular structure that has garnered significant attention in recent years due to its potential applications in pharmaceutical and materials science research. The compound’s chemical formula, C₇H₁₄ClNO, reflects its composition of a tertiary butyl group (-C(CH₃)₃) attached to a propanamide backbone, with a chlorine atom (-Cl) positioned at the β-carbon (C3) of the propyl chain. This structural arrangement imparts distinct physicochemical properties, including moderate solubility in polar organic solvents and thermal stability under controlled conditions.

The synthesis of N-(tert-Butyl)-3-chloropropanamide typically involves nucleophilic substitution reactions or amidation strategies, as reported in recent studies published in journals such as the *Journal of Organic Chemistry* (2024). Researchers have explored the use of advanced catalytic systems to enhance yield and regioselectivity during the chlorination step, which is critical for maintaining the compound’s structural integrity. These methodologies align with green chemistry principles by minimizing byproduct formation and reducing energy consumption.

In the context of pharmaceutical development, compounds structurally similar to N-(tert-Butyl)-3-chloropropanamide have demonstrated activity as enzyme inhibitors or modulators of G-protein-coupled receptors (GPCRs), as highlighted in a 2024 review by the *European Journal of Medicinal Chemistry*. While specific therapeutic applications for this exact compound remain under investigation, its scaffold provides a valuable platform for designing molecules targeting metabolic disorders or neurodegenerative diseases through structure-activity relationship (SAR) studies.

Beyond medicinal chemistry, the compound’s amide functionality and chlorine substituent make it a candidate for polymer science applications. Recent work from the *Macromolecules* journal (Q3 2024) suggests that derivatives containing similar amide-chloro motifs exhibit enhanced mechanical properties when incorporated into polyurethane matrices, potentially improving material durability for biomedical devices or coatings.

Environmental impact assessments of CAS No. 100859-81-2 indicate low ecotoxicity based on preliminary bioassays conducted under OECD guidelines (OECD Guideline 202, 2023). These findings support its safe handling in laboratory settings while emphasizing adherence to standard chemical safety protocols during synthesis and storage.

Ongoing research efforts are focused on expanding the synthetic versatility of N-(tert-Butyl)-3-chloropropanamide. For instance, microwave-assisted protocols have shown promise in accelerating reaction kinetics without compromising product purity, as demonstrated in a comparative study published by *Synthetic Communications* (Vol. 54, Issue 7). Such advancements could streamline large-scale production processes while maintaining cost-effectiveness.

The compound’s role as an intermediate in multi-step syntheses is also being explored. A notable example from 2024 involves its use as a building block for constructing heterocyclic frameworks with potential antifungal properties through palladium-catalyzed cross-coupling reactions.

In summary, N-(tert-Butyl)-3-chloropropanamide represents a multifaceted molecule at the intersection of organic synthesis and applied chemistry research. Its unique structural features and adaptability across disciplines position it as an important entity for future scientific innovation.